Cas no 55735-23-4 (Thiophene, 3-ethyl-2,5-dimethyl-)

• Product Name: Thiophene, 3-ethyl-2,5-dimethyl-
• CAS No: 55735-23-4
• MF: C₈H₁₂S
• MW: 140.245881080627
• CID: 351028
• PubChem ID: 6429961
• Update Time: 2025-04-19

Thiophene, 3-ethyl-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 3-ethyl-2,5-dimethyl-
• 3-ethyl-2,5-dimethylthiophene
• 2,5-Dimethyl-3-ethylthiophene
• 3-Aethyl-2,5-dimethyl-thiophen
• 3-Ethyl-2,5-dimethylthiophen
• 3-ethyl-2,5-dimethyl-thiophene
• Thiophene,3-ethyl-2,5-dimethyl
• 55735-23-4
• Thiophene, 3-ethyl-2,5-dimethyl
• DTXSID30423945
• HNWCHVKZEZCJMN-UHFFFAOYSA-N
• SCHEMBL3655950

• Inchi： 1S/C8H12S/c1-4-8-5-6(2)9-7(8)3/h5H,4H2,1-3H3
• InChI Key： HNWCHVKZEZCJMN-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)CC

Computed Properties

• Exact Mass: 140.06600
• Monoisotopic Mass: 140.06597156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 90.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.24000
• LogP: 2.92730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes